4-carboxy-2-isobutyl-6-(4-methylphenyl)-2H-pyridazin-3-one
Cat. No. B8324608
M. Wt: 286.33 g/mol
InChI Key: DCCMLXBJDUMKTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07087606B2
Procedure details
Following the procedure of Example 1 (7), 2-isobutyl-4-methoxycarbonyl-6-(4-methylphenyl)-2H-pyridazin-3-one was reacted to yield the title compound as slightly yellow needles (yield: 86.7%).
Name
( 7 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-isobutyl-4-methoxycarbonyl-6-(4-methylphenyl)-2H-pyridazin-3-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Name
Yield
86.7%
Identifiers
|
REACTION_CXSMILES
|
[C:1]([C:4]1[C:5](=[O:22])[N:6]([CH2:18][CH:19]([CH3:21])[CH3:20])[N:7]=[C:8]([C:10]2[CH:15]=[CH:14][C:13]([CH3:16])=[C:12](F)[CH:11]=2)[CH:9]=1)([OH:3])=[O:2].C(N1C(=O)C(C(OC)=O)=CC(C2C=CC(C)=CC=2)=N1)C(C)C>>[C:1]([C:4]1[C:5](=[O:22])[N:6]([CH2:18][CH:19]([CH3:20])[CH3:21])[N:7]=[C:8]([C:10]2[CH:15]=[CH:14][C:13]([CH3:16])=[CH:12][CH:11]=2)[CH:9]=1)([OH:3])=[O:2]
|
Inputs
Step One
|
Name
|
( 7 )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(O)C=1C(N(N=C(C1)C1=CC(=C(C=C1)C)F)CC(C)C)=O
|
Step Two
|
Name
|
2-isobutyl-4-methoxycarbonyl-6-(4-methylphenyl)-2H-pyridazin-3-one
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C(C)C)N1N=C(C=C(C1=O)C(=O)OC)C1=CC=C(C=C1)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was reacted
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)(O)C=1C(N(N=C(C1)C1=CC=C(C=C1)C)CC(C)C)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 86.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
